![molecular formula C10H13BrClN B3176434 N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride CAS No. 99359-27-0](/img/structure/B3176434.png)
N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride
Overview
Description
N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride is a chemical compound . It is similar to N-(4-bromobenzyl)-1-butanamine hydrochloride and N-(4-bromobenzyl)-2-butanamine hydrochloride, both of which have a molecular weight of 278.62 .
Physical And Chemical Properties Analysis
N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride is a solid at room temperature . It is similar to N-(4-bromobenzyl)-1-butanamine hydrochloride and N-(4-bromobenzyl)-2-butanamine hydrochloride, both of which have a molecular weight of 278.62 .Scientific Research Applications
- Benzimidazole derivatives, like N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride, serve as valuable scaffolds in drug design. They exhibit a wide range of biological activities and therapeutic effects . Researchers explore their potential as antiviral, antibacterial, and antitumor agents.
- N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride is used to investigate C-terminal polyamine modifications in the presence of proteases and amines .
Medicinal Chemistry and Drug Design
Polyamine Modification Studies
Heterocyclic Synthesis
properties
IUPAC Name |
N-[(4-bromophenyl)methyl]prop-2-en-1-amine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.ClH/c1-2-7-12-8-9-3-5-10(11)6-4-9;/h2-6,12H,1,7-8H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARULNOSMOTZCND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNCC1=CC=C(C=C1)Br.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Bromobenzyl)-2-propen-1-amine hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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